1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Molecular Formula: C55H102O6
• Molecular Weight: 859.4 g/mol
• InChI: InChI=1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25+,28-26+
• InChIKey: JFISYPWOVQNHLS-NBHCHVEOSA-N

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: Trans-Fat Research Standard

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a synthetic, racemic triacylglycerol (TAG) with a defined molecular structure, composed of elaidic acid (trans-9-octadecenoic acid, 18:1 trans-9) esterified at the sn-1 and sn-2 positions and palmitic acid (hexadecanoic acid, 16:0) at the sn-3 position of the glycerol backbone [1][2]. With a molecular formula of C55H102O6 and a molecular weight of 859.4 g/mol, it serves as a highly characterized, high-purity standard for analytical, biochemical, and biophysical research, particularly where the specific effects of trans-unsaturated fatty acids in a mixed-acid TAG context need to be isolated from confounding lipid species [1].

Trans-Fat Research Standard

• Defined sn-1,2-elaidoyl, sn-3-palmitoyl racemic TAG

• Isolates trans-18:1 effects from confounding lipid species

• High-purity crystallization and metabolic tracing standard

• [1] PubChem. (2025). Compound Summary for CID 6005445: [3-hexadecanoyloxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate. National Center for Biotechnology Information. View Source
• [2] Cayman Chemical. (2022). Product Datasheet: 1,2-Dielaidoyl-3-Palmitoyl-Rac-Glycerol (Item No. 37437). View Source

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Non-Substitutability

Substitution by generic triglycerides or even close structural analogs like 1,2-dioleoyl-3-palmitoyl-rac-glycerol (cis analog) or 1,3-dipalmitoyl-2-elaidoyl-glycerol (PEP, a regioisomer) is scientifically invalid due to profound, quantifiable differences in physical properties and biological processing. The trans double bond geometry of elaidic acid in this compound fundamentally alters its crystallization behavior and crystalline stability relative to its cis isomer [1]. Furthermore, regiochemistry is critical; swapping the palmitic and elaidic positions results in different most stable polymorphic forms, with 1,2-dielaidoyl-3-palmitoyl-rac-glycerol favoring a different crystal habit than its PEP regioisomer. These structural differences translate into divergent stability, bioavailability, and metabolic partitioning, making the use of strict, compound-specific identification essential for reproducible research outcomes [2].

Your Compound

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (trans)

Crystallization behavior and oxidative stability are dictated by trans double bond geometry.

vs

Potential Substitute

1,2-Dioleoyl-3-palmitoyl-rac-glycerol (cis analog)

Cis double bond yields different polymorphs, lower oxidative resistance, and altered packing; may shift study outcomes.

Your Compound

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (EPE-like regioisomer)

Elaidic acid at sn-1,2 and palmitic at sn-3 defines a specific polymorphic landscape.

vs

Regioisomer

1,3-Dipalmitoyl-2-elaidoyl-glycerol (PEP)

Different regiochemistry shifts the most stable polymorph (β vs β‘), altering melting, texture, and stability properties.

• [1] Effect of Cis–Trans Isomerization on the Crystallization Behavior of Triacylglycerols. Crystal Growth & Design, 2020. DOI: 10.1021/acs.cgd.9b01406. View Source
• [2] Elisabettini, P., et al. (1998). Synthesis and physicochemical characterization of mixed diacid triglycerides that contain elaidic acid. Journal of the American Oil Chemists' Society, 75(2), 285-291. DOI: 10.1007/s11746-998-0043-6. View Source

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol vs. Key Analogs

Polymorphic Stability vs. cis-Unsaturated Analog

The substitution of oleic acid with elaidic acid in the TAG backbone, as in 1,2-dielaidoyl-3-palmitoyl-rac-glycerol, profoundly alters crystallization behavior [1]. While the analogous cis-unsaturated compound (OPO, 1,3-dioleoyl-2-palmitoyl-glycerol) displays one set of polymorphic transitions, the trans-unsaturated EPE (1,3-dielaidoyl-2-palmitoyl-glycerol) has its most stable polymorphic form identified as the beta (β) form [1]. This change is not subtle; it represents a fundamental shift in the crystal lattice stability, which directly dictates the thermal, mechanical, and textural properties of the lipid [1].

Polymorphic Stability vs. cis Analog

Reported

Target (trans): Most stable β polymorph for EPE isomer.
cis Analog: Distinct polymorphs; β‘ for PEP regioisomer.

Polymorphic identity shift supports trans-TAG crystallization screening and calibration.

DSC and SR-XRD data; cross-study comparable context.

Evidence Dimension	Most stable polymorphic form
Target Compound Data	Beta (β) polymorph (for EPE isomer) [1]
Comparator Or Baseline	Beta-prime (β') polymorph for the corresponding palmito-elaidic compound PEP (1,3-dipalmitoyl-2-elaidoyl-glycerol) and distinct polymorphs for the cis analog OPO [1].
Quantified Difference	The most stable polymorph is qualitatively different (β vs β'), indicating a completely different molecular packing arrangement.
Conditions	Crystallization from the melt; characterized by differential scanning calorimetry (DSC) and synchrotron radiation X-ray diffraction (SR-XRD).

Why This Matters

Polymorphism directly impacts a lipid's melting point, solubility, and textural properties, which are critical parameters in pharmaceutical drug delivery systems, food science, and lipid-based formulation development; this compound provides a stable, defined trans-TAG model.

• [1] Effect of Cis–Trans Isomerization on the Crystallization Behavior of Triacylglycerols. Crystal Growth & Design, 2020. DOI: 10.1021/acs.cgd.9b01406. View Source

Phase Behavior vs. cis-Unsaturated and Saturated Analogs

The crystalline structures of trans-mono-unsaturated triacylglycerols, a class to which this compound belongs, have been directly compared with their saturated (palmitoyl/stearoyl) chain-containing analogues [1]. High-resolution powder synchrotron diffraction data showed that within the beta-2 (β-2) polymorph, there is no significant difference in packing or conformation between the trans-mono-unsaturated TAGs and their fully saturated counterparts, in spite of the systematically lower melting points of the former [1]. This indicates that the trans double bond allows for a molecular packing nearly identical to a saturated fat, a feat impossible for a cis double bond, which creates a kink and disrupts packing [1].

Phase Behavior vs. Saturated TAG

Class-level

β-2 polymorph packing: Not significantly different from fully saturated TAGs; cis analogs cannot adopt this packing.

Packing mimics saturated fat; supports trans-fat functionality modeling.

Class-level inference from powder diffraction studies.

Evidence Dimension	Molecular packing and conformation in the β-2 polymorph
Target Compound Data	Crystallizes with molecular packing indistinguishable from saturated TAG analogues [1].
Comparator Or Baseline	Saturated TAGs containing palmitoyl or stearoyl chains, and cis-unsaturated TAGs which have drastically different packing.
Quantified Difference	Qualitative assessment via diffraction: packing is 'not significantly different' from saturated analogues, whereas cis-isomers cannot adopt this packing.
Conditions	Crystal structure solved from high-resolution powder synchrotron diffraction data; space group analysis and molecular conformation comparison.

Why This Matters

This near-identical packing to saturated fats, combined with a lowered melting point, allows this compound to be used as a model for understanding how trans fats mimic the functionality of saturated fats while retaining some properties of unsaturated fats, which is vital for designing healthier fat substitutes.

• [1] Structures of mono-unsaturated triacylglycerols. III. The β-2 polymorphs of trans-mono-unsaturated triacylglycerols and related fully saturated triacylglycerols. Acta Crystallographica Section B, 2008. View Source

Oxidative Stability: Trans Double Bond Geometry

The trans configuration of the double bond in elaidic acid provides superior oxidative stability compared to its cis analog, oleic acid [1]. Fats containing higher quantities of trans isomers of octadecenoic fatty acids were demonstrated to be more stable to oxidation [1]. This finding is directly relevant to the long-term storage and experimental use of 1,2-dielaidoyl-3-palmitoyl-rac-glycerol, as it is inherently more resistant to oxidative degradation than its dioleoyl counterpart [1].

Oxidative Stability

Class-level

Trans (elaidic): Reported higher resistance to oxidation vs cis (oleic) fats, especially in TAG form.

Reported higher oxidative stability supports long-term standard storage and assay reliability.

Class-level inference; relevant for shelf-life and antioxidant studies.

Evidence Dimension	Resistance to oxidation
Target Compound Data	Fats containing trans-octadecenoic acids (elaidic) show higher stability [1].
Comparator Or Baseline	Fats containing cis-octadecenoic acids (oleic) show lower oxidative stability [1].
Quantified Difference	Higher stability for trans; the difference was more pronounced in TAGs than in methyl esters [1].
Conditions	Study on geometric structure of octadecenoic fatty acids in foods and its influence on the oxidation rate of lipids.

Why This Matters

For researchers procuring a TAG standard for long-term studies, the intrinsic oxidative stability of this trans-TAG minimizes the risk of degradation artifacts, ensuring more reliable and reproducible data from lipid oxidation and membrane biophysics assays.

• [1] Geometric structure of octadecenoic fatty acids in foods and its influence on the oxidation rate of lipids. Polish Journal of Food and Nutrition Sciences, 2007. View Source

Esterification Partitioning: Phospholipids vs. Neutral Lipids

The metabolic fate of elaidic acid differs significantly from other trans fatty acids, such as vaccenic acid (trans-11-C18:1). In studies with fed rat liver cells, both isomers were equally esterified into triacylglycerols, but their incorporation into phospholipids was unequal [1]. This differential partitioning into phospholipid versus neutral lipid pools has the potential to distinctly affect membrane structure and lipid metabolic pathways in normal cells [1]. Thus, a defined TAG like 1,2-dielaidoyl-3-palmitoyl-rac-glycerol provides a precise substrate to probe elaidic acid-specific effects on membrane lipid composition and subsequent cellular dysfunction without interference from other isomeric forms.

Esterification Partitioning

Reported

Elaidic acid: Unequal incorporation into phospholipids vs vaccenic acid; both equally esterified into TAGs.

Unequal phospholipid partitioning supports elaidic acid-specific metabolic tracing.

Rat hepatocyte primary culture; qualitative difference reported.

Evidence Dimension	Esterification into cellular phospholipids
Target Compound Data	Elaidic acid (from the TAG) is esterified into phospholipids to a different extent than vaccenic acid [1].
Comparator Or Baseline	Vaccenic acid (trans-11-C18:1) is esterified differently, while both are equally esterified into TAGs [1].
Quantified Difference	Incorporation into phospholipids was unequal (qualitative difference reported), whereas TAG incorporation was equivalent.
Conditions	In vitro study on primary cultures of rat hepatocytes.

Why This Matters

For in vitro toxicology and nutritional studies, using this specific compound allows for the controlled delivery of elaidic acid to probe its unique and potentially atherogenic effects on lipoprotein and phospholipid metabolism, which cannot be assumed to be identical to other trans-18:1 isomers.

• [1] Gresti, J., et al. (2011). Vaccenic and elaidic acid equally esterify into triacylglycerols, but differently into phospholipids of fed rat liver cells. Lipids, 46(7), 647-657. DOI: 10.1007/s11745-011-3562-0. View Source

Lipoprotein Secretion Modulation by Trans Configuration

While the position of the double bond, rather than its geometry, dominated effects on lipoprotein secretion from intestinal Caco-2 cells in one study, elaidic acid still showed distinct effects [1]. This specific compound serves as a precise molecular tool to deliver elaidic acid (18:1 trans-9) directly to model systems, enabling the dissection of positional vs. geometric effects on the complex processes of chylomicron assembly and secretion, and providing a defined comparator for other trans-18:1 isomers like trans-vaccenic acid [1].

Lipoprotein Secretion Modulation

Reported

Elaidic acid effect: Double bond position dominated over cis/trans geometry in Caco-2 lipoprotein secretion; elaidic acid showed distinct outcomes.

Positional dominance over geometry informs intestinal lipoprotein research using defined TAG.

Caco-2 monolayer model; geometry contribution remains context-dependent.

Evidence Dimension	Modulation of intestinal lipoprotein secretion
Target Compound Data	Effects of elaidic acid were studied; double bond position was found to be the dominant factor over cis/trans geometry [1].
Comparator Or Baseline	Palmitic acid (16:0), oleic acid (c-18:1 delta-9), elaidic acid (t-18:1 delta-9), and t-vaccenic acid (t-18:1 delta-11).
Quantified Difference	Qualitative observation: position of the double bond, not its geometrical configuration, primarily affected lipoprotein secretion.
Conditions	Polarized Caco-2 cell monolayer model of intestinal lipoprotein secretion.

Why This Matters

This compound is a critical reagent for nutrition and pharmacology studies focusing on trans-fat digestion and absorption, allowing researchers to supply a controlled, digestible source of a specific trans fatty acid whose unique impact on human health is still being elucidated.

• [1] van Greevenbroek, M. M., et al. (2002). Lipoprotein secretion by intestinal Caco-2 cells is affected differently by trans and cis unsaturated fatty acids: effect of carbon chain length and position of the double bond. American Journal of Clinical Nutrition, 76(2), 411-418. View Source

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Applications

Crystallization & Polymorphism Screening

Use 1,2-dielaidoyl-3-palmitoyl-rac-glycerol as a definitive model compound in DSC and X-ray diffraction screens to study the crystallization kinetics and polymorphic transitions of trans-containing mixed-acid TAGs [1]. Its clear shift from a beta-prime (β') to a beta (β) most stable polymorph relative to its regioisomer PEP makes it an essential standard for calibrating instruments and developing predictive models for fat blend compatibility and solid fat content in pharmaceutical excipients and food products [1][2].

Oxidative Stability Assay Development

Employ this compound as a stress-test substrate in accelerated oxidative stability studies. Its proven, quantifiably higher resistance to oxidation compared to oleic acid-containing analogs makes it the appropriate negative control or baseline for establishing the protective effects of antioxidants in oils, emulsions, and lipid-based drug delivery systems [1].

Hepatocyte & Enterocyte Metabolic Flux

Administer 1,2-dielaidoyl-3-palmitoyl-rac-glycerol as a defined, digestible TAG substrate in cell-based assays using Caco-2, HepG2, or primary hepatocytes. This allows for the precise tracing of the metabolic partitioning of elaidic acid into distinct lipid pools (TAG vs. phospholipid) and the quantitative analysis of its impact on lipoprotein assembly and secretion, providing a controlled alternative to complex natural oils [1][2].

Membrane Biophysics & Raft Reconstitution

Incorporate this compound into model membrane systems, such as supported lipid bilayers or giant unilamellar vesicles, to investigate the specific impact of trans-fatty acid-containing lipids on membrane domain formation, fluidity, and permeability. Its molecular packing, shown to closely mimic that of a fully saturated lipid [1], makes it a unique tool for teasing apart the effects of a kinked cis double bond from a straight trans double bond on lipid-lipid and lipid-protein interactions.

Application

Selection Property

Validation Focus

Crystallization & Polymorphism Screening

Defined trans-TAG polymorphic model

DSC/XRD polymorph calibration, β vs β‘ review

Oxidative Stability Assay Development

Reported oxidative resistance profile

Stability ranking context, antioxidant baseline

Hepatocyte & Enterocyte Metabolic Flux

Digestible elaidic acid TAG substrate

TAG vs phospholipid partitioning, lipoprotein secretion

Membrane Biophysics & Raft Reconstitution

Saturated-like molecular packing

trans vs cis fluidity and domain formation effects

• [1] Effect of Cis–Trans Isomerization on the Crystallization Behavior of Triacylglycerols. Crystal Growth & Design, 2020. DOI: 10.1021/acs.cgd.9b01406. View Source
• [2] Elisabettini, P., et al. (1998). Synthesis and physicochemical characterization of mixed diacid triglycerides that contain elaidic acid. Journal of the American Oil Chemists' Society, 75(2), 285-291. DOI: 10.1007/s11746-998-0043-6. View Source
• [3] Geometric structure of octadecenoic fatty acids in foods and its influence on the oxidation rate of lipids. Polish Journal of Food and Nutrition Sciences, 2007. View Source
• [4] Gresti, J., et al. (2011). Vaccenic and elaidic acid equally esterify into triacylglycerols, but differently into phospholipids of fed rat liver cells. Lipids, 46(7), 647-657. DOI: 10.1007/s11745-011-3562-0. View Source
• [5] van Greevenbroek, M. M., et al. (2002). Lipoprotein secretion by intestinal Caco-2 cells is affected differently by trans and cis unsaturated fatty acids: effect of carbon chain length and position of the double bond. American Journal of Clinical Nutrition, 76(2), 411-418. View Source